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Compound of Interest

Compound Name: Sodium percarbonate

Cat. No.: B100135

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the methodologies for determining
the active oxygen content in sodium percarbonate. The primary focus is on the widely
adopted redox titration method using potassium permanganate, a robust and reliable technique
for quality control and research purposes. This document outlines the core chemical principles,
detailed experimental protocols, and data interpretation.

Introduction

Sodium percarbonate (2Na2C0O3-3H202) is an addition compound of sodium carbonate and
hydrogen peroxide, valued for its role as a powerful oxidizing agent in numerous applications,
including detergents, disinfectants, and in certain stages of drug development as a reagent.[1]
[2] Its efficacy is directly proportional to its active oxygen content, which is a measure of the
oxidizing power of the compound.[3] When dissolved in water, sodium percarbonate releases
hydrogen peroxide, which is the source of the active oxygen. Accurate determination of this
active oxygen content is therefore critical for ensuring product quality and performance.

The most common method for this analysis is redox titration, a volumetric analysis technique.
This guide will delve into the specifics of this method, in accordance with established standards
such as ASTM D2180-17.[1][2][4]

Principle of the Method
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The determination of active oxygen content in sodium percarbonate is primarily based on a
redox titration reaction. The sample is first dissolved in an acidic solution, typically sulfuric acid,
which liberates hydrogen peroxide (H20:2). This liberated hydrogen peroxide is then titrated with
a standardized solution of a strong oxidizing agent, potassium permanganate (KMnOa).

Under acidic conditions, the permanganate ion (MnOa4~), which is intensely purple, is reduced
by hydrogen peroxide to the colorless manganese(ll) ion (Mn2*). The hydrogen peroxide is
simultaneously oxidized to oxygen gas (Oz). The endpoint of the titration is reached when all
the hydrogen peroxide has been consumed, and the slightest excess of potassium
permanganate solution results in a persistent pink color in the solution.

The balanced chemical equation for this reaction is:
2KMnOas + 5H202 + 3H2S04 — K2S04 + 2MnSOa4 + 8H20 + 502[5]

By measuring the volume of the potassium permanganate solution of known concentration
required to reach the endpoint, the amount of hydrogen peroxide, and consequently the active
oxygen content of the sodium percarbonate sample, can be calculated.

Experimental Protocol: Redox Titration with
Potassium Permanganate

This section provides a detailed, step-by-step protocol for the determination of active oxygen
content in a sodium percarbonate sample.

Reagents and Equipment

Table 1: Reagents and Equipment
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Reagent/Equipment Specification

Reagents

Sodium Percarbonate Sample to be analyzed

Sulfuric Acid (H2S0a) Concentrated, reagent grade
Potassium Permanganate (KMnOa) 0.1 N (0.02 M) standardized solution

Deionized Water

Equipment

Analytical Balance Accurate to 0.0001 g
Volumetric Flasks 250 mL, 500 mL, 1000 mL
Pipettes 25 mL, 50 mL

Burette 50 mL, with 0.1 mL divisions
Erlenmeyer Flasks 250 mL

Beakers

Magnetic Stirrer and Stir Bar Optional, but recommended

Preparation of Solutions

e Sulfuric Acid Solution (1 M): Slowly and carefully add 56 mL of concentrated sulfuric acid to
approximately 900 mL of deionized water in a 1000 mL volumetric flask. Allow the solution to
cool to room temperature, then dilute to the mark with deionized water.

o Potassium Permanganate Solution (0.1 N): A standardized 0.1 N potassium permanganate
solution is required. This can be purchased commercially or prepared and standardized
against a primary standard such as sodium oxalate.

Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for determining the
active oxygen content.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENB"E Foundational & Exploratory

Check Availability & Pricing

/Sarnple and Solution Preparatior?

Weigh Sodium
Percarbonate Sample

Dissolve Sample in
Deionized Water

Acidify with
Sulfuric Acid Solution

Dilute to a Known
Volume (e.g., 250 mL)

Titration

Take an Aliquot of the
Sample Solution (e.g., 25 mL)

Titrate with Standardized
0.1 N KMnO4 Solution

Observe Endpoint:
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/
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i

Calculate Active
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Reactants

H202 (from Sodium Percarbonate)

KMnOa (Titrant)

Products & Endpoint

Redox Reaction

Mn2* (Colorless)

Before Endpoint

2KMnOa + 5H202 + 3H2S04 —
K2S04 + 2MnSOa + 8H20 + 502

At Endpoint

( Excess KMnOa (Persistent Pink Color) )

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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